Cas no 1934983-15-9 (4-bromo-1,3-oxazole-5-carboxylic acid)

4-Bromo-1,3-oxazole-5-carboxylic acid is a heterocyclic compound featuring a bromine substituent at the 4-position and a carboxylic acid functional group at the 5-position of the oxazole ring. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and other fine chemicals. The presence of both bromine and carboxylic acid groups allows for further functionalization via cross-coupling reactions or derivatization. Its high purity and stability under standard conditions ensure reliable performance in research and industrial applications. The compound is particularly valued for its role in constructing complex molecular architectures in medicinal chemistry.
4-bromo-1,3-oxazole-5-carboxylic acid structure
1934983-15-9 structure
Product Name:4-bromo-1,3-oxazole-5-carboxylic acid
CAS No:1934983-15-9
MF:C4H2BrNO3
MW:191.967580318451
CID:5182409
Update Time:2025-06-10

4-bromo-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-1,3-oxazole-5-carboxylic acid
    • Inchi: 1S/C4H2BrNO3/c5-3-2(4(7)8)9-1-6-3/h1H,(H,7,8)
    • InChI Key: HEJCRIKAZWKOIP-UHFFFAOYSA-N
    • SMILES: O1C(C(O)=O)=C(Br)N=C1

4-bromo-1,3-oxazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-134874-1.0g
4-bromo-1,3-oxazole-5-carboxylic acid
1934983-15-9 95%
1.0g
$920.0 2023-02-15
Enamine
EN300-134874-2.5g
4-bromo-1,3-oxazole-5-carboxylic acid
1934983-15-9 95%
2.5g
$1906.0 2023-02-15
Enamine
EN300-134874-5.0g
4-bromo-1,3-oxazole-5-carboxylic acid
1934983-15-9 95%
5.0g
$2413.0 2023-02-15
Enamine
EN300-134874-10.0g
4-bromo-1,3-oxazole-5-carboxylic acid
1934983-15-9 95%
10.0g
$3035.0 2023-02-15
Enamine
EN300-134874-50mg
4-bromo-1,3-oxazole-5-carboxylic acid
1934983-15-9 95.0%
50mg
$101.0 2023-09-30
Enamine
EN300-134874-100mg
4-bromo-1,3-oxazole-5-carboxylic acid
1934983-15-9 95.0%
100mg
$152.0 2023-09-30
Enamine
EN300-134874-250mg
4-bromo-1,3-oxazole-5-carboxylic acid
1934983-15-9 95.0%
250mg
$216.0 2023-09-30
Enamine
EN300-134874-500mg
4-bromo-1,3-oxazole-5-carboxylic acid
1934983-15-9 95.0%
500mg
$407.0 2023-09-30
Enamine
EN300-134874-1000mg
4-bromo-1,3-oxazole-5-carboxylic acid
1934983-15-9 95.0%
1000mg
$528.0 2023-09-30
Enamine
EN300-134874-2500mg
4-bromo-1,3-oxazole-5-carboxylic acid
1934983-15-9 95.0%
2500mg
$1034.0 2023-09-30

4-bromo-1,3-oxazole-5-carboxylic acid Related Literature

Additional information on 4-bromo-1,3-oxazole-5-carboxylic acid

Introduction to 4-bromo-1,3-oxazole-5-carboxylic acid (CAS No. 1934983-15-9)

4-bromo-1,3-oxazole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1934983-15-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the oxazole family, characterized by a five-membered ring containing two oxygen atoms and one nitrogen atom. The presence of a bromine substituent at the 4-position and a carboxylic acid group at the 5-position introduces unique reactivity and functional properties, making it a valuable scaffold for drug discovery and synthesis.

The structural features of 4-bromo-1,3-oxazole-5-carboxylic acid contribute to its versatility in chemical transformations. The bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. Additionally, the carboxylic acid moiety allows for amide bond formation, enabling the synthesis of peptidomimetics and other bioactive molecules. These attributes have positioned this compound as a key intermediate in the development of novel therapeutic agents.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. Oxazoles are known to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. Specifically, 4-bromo-1,3-oxazole-5-carboxylic acid has been investigated for its potential in modulating biological pathways relevant to diseases like cancer and neurodegeneration. Studies have demonstrated that oxazole-based compounds can interact with target proteins, influencing their function and potentially leading to therapeutic outcomes.

One of the most compelling aspects of 4-bromo-1,3-oxazole-5-carboxylic acid is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By leveraging the brominated oxazole core, researchers have designed molecules that can selectively inhibit specific kinases. For instance, derivatives of this compound have shown promise in targeting tyrosine kinases, which are overactive in many cancer types. The ability to fine-tune the structure while maintaining potency has made this scaffold particularly attractive for drug development.

Moreover, the carboxylic acid group in 4-bromo-1,3-oxazole-5-carboxylic acid provides an opportunity for further derivatization into esters or amides. These modifications can enhance solubility or improve pharmacokinetic properties, which are crucial factors in drug design. For example, esterification can lead to more stable compounds that are better suited for oral administration. Such adaptations underscore the compound’s flexibility as a building block for pharmaceutical applications.

The bromine substituent also facilitates the introduction of other functional groups through metal-catalyzed reactions. For instance, palladium-catalyzed cross-coupling reactions can be used to introduce aryl or heteroaryl groups at various positions on the oxazole ring. This allows for the creation of libraries of compounds with diverse biological profiles. High-throughput screening (HTS) campaigns have often utilized such libraries to identify hits with promising activity against disease targets.

In academic research, 4-bromo-1,3-oxazole-5-carboxylic acid has been employed in studies exploring novel synthetic methodologies. Researchers have explored its reactivity under different conditions to develop more efficient synthetic routes to complex oxazole derivatives. These efforts not only advance synthetic chemistry but also provide new tools for drug discovery. The compound’s stability under various reaction conditions makes it an ideal candidate for such explorations.

From a medicinal chemistry perspective, the integration of 4-bromo-1,3-oxazole-5-carboxylic acid into drug candidates requires careful consideration of structure-activity relationships (SAR). By systematically varying substituents on the oxazole ring or introducing additional functional groups at strategic positions, chemists can optimize potency and selectivity. Computational modeling and experimental validation are often employed to guide these modifications.

The pharmaceutical industry has recognized the potential of oxazole derivatives and has invested in their development. Several companies are actively pursuing programs aimed at identifying new drugs based on oxazole scaffolds. The versatility of 4-bromo-1,3-oxazole-5-carboxylic acid as an intermediate makes it a valuable asset in these efforts. Its ability to serve as a precursor for multiple classes of bioactive molecules underscores its importance in modern drug design.

Future research directions may focus on exploring new applications for 4-bromo-1,3-oxazole-5-carboxylic acid, particularly in areas such as antiviral or anti-inflammatory therapies. The unique structural features of this compound provide a foundation for innovative approaches to addressing unmet medical needs. As synthetic methodologies continue to evolve, so too will the possibilities for utilizing this versatile intermediate.

In conclusion,4-bromo-1,3-oxtaole - 5 - carboxylic acide (CAS No 193498315 - 9) represents an important contribution to pharmaceutical chemistry Its structural features functional properties and potential biological activities make it a valuable scaffold for drug discovery and synthesis Continued research efforts will likely uncover even more applications for this remarkable compound further solidifying its role in advancing therapeutic innovation

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk